Cas no 1190000-43-1 ((3-Methoxy-4-methylphenyl)methanamine Hydrochloride)

• Product Name: (3-Methoxy-4-methylphenyl)methanamine Hydrochloride
• CAS No: 1190000-43-1
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD07780731
• CID: 4457596
• PubChem ID: 45792204
• Update Time: 2025-05-20

(3-Methoxy-4-methylphenyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4-methylphenyl)methanamine,hydrochloride
• 1-(3-Methoxy-4-methylphenyl)methanamine--hydrogen chloride (1/1)
• (3-methoxy-4-methylphenyl)methanamine;hydrochloride
• CS-0216654
• 1190000-43-1
• EN300-53708
• AKOS025404140
• Z812517018
• (3-methoxy-4-methylbenzyl)amine hydrochloride
• AB87365
• MFCD07780731
• (3-methoxy-4-methylphenyl)methanamine HCl
• DTXSID90672578
• (3-methoxy-4-methylphenyl)methanamineHCl
• (3-methoxy-4-methylphenyl)methanamine hydrochloride
• AS-40961
• (3-Methoxy-4-methylphenyl)methanamine Hydrochloride

• MDL： MFCD07780731
• Inchi： 1S/C9H13NO.ClH/c1-7-3-4-8(6-10)5-9(7)11-2;/h3-5H,6,10H2,1-2H3;1H
• InChI Key： HUSAZKSXNANSQT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(CN)C=CC=1C

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(3-Methoxy-4-methylphenyl)methanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Methoxy-4-methylphenyl)methanamine Hydrochloride

Comprehensive Guide to (3-Methoxy-4-methylphenyl)methanamine Hydrochloride (CAS No. 1190000-43-1): Properties, Applications, and Market Insights

(3-Methoxy-4-methylphenyl)methanamine Hydrochloride (CAS No. 1190000-43-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This hydrochloride salt derivative of a methoxy-methylphenyl methanamine exhibits unique properties that make it valuable for various applications. With the growing interest in small molecule therapeutics and precursor chemicals, this compound has emerged as a subject of scientific exploration.

The molecular structure of (3-Methoxy-4-methylphenyl)methanamine Hydrochloride features both methoxy and methyl functional groups attached to a phenyl ring, with an amine hydrochloride moiety. This configuration contributes to its moderate solubility in polar solvents and enhanced stability compared to its free base form. Researchers particularly value its crystalline nature and well-defined melting point, which facilitate purification and characterization processes.

In pharmaceutical applications, (3-Methoxy-4-methylphenyl)methanamine Hydrochloride serves as a crucial building block for drug discovery programs. Its structural features make it suitable for developing CNS-active compounds, with potential applications in neurological research. The compound's amine functionality allows for various derivatization pathways, enabling medicinal chemists to create diverse molecular libraries for high-throughput screening.

The synthesis of (3-Methoxy-4-methylphenyl)methanamine Hydrochloride typically involves reductive amination of the corresponding aldehyde precursor, followed by hydrochloride salt formation. Recent advancements in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Analytical characterization of 1190000-43-1 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows high purity (>98%) in commercial samples, with strict control of process-related impurities. Quality control measures ensure batch-to-batch consistency, which is critical for research applications requiring reproducible results.

Beyond pharmaceutical uses, (3-Methoxy-4-methylphenyl)methanamine Hydrochloride finds applications in material science as a precursor for functional polymers. Its aromatic amine structure can participate in polymerization reactions, contributing to the development of novel conductive materials and coating additives. These applications benefit from the compound's thermal stability and compatibility with various industrial processes.

The global market for specialty amines like (3-Methoxy-4-methylphenyl)methanamine Hydrochloride has shown steady growth, driven by increasing R&D investments in life sciences and advanced materials. Market analysts project particular demand growth in Asia-Pacific regions, where pharmaceutical outsourcing and contract research activities are expanding rapidly. Pricing trends reflect the compound's niche application status, with costs influenced by purity grades and order volumes.

Storage and handling of 1190000-43-1 require standard laboratory precautions for amine hydrochloride compounds. Recommended conditions include cool, dry environments in tightly sealed containers protected from moisture absorption and light exposure. These measures maintain the compound's stability over extended periods, ensuring consistent performance in research applications.

Recent patent literature reveals growing interest in (3-Methoxy-4-methylphenyl)methanamine Hydrochloride derivatives for various therapeutic areas. Several applications describe its incorporation into serotonin receptor modulators and enzyme inhibitors, highlighting its versatility in medicinal chemistry. These developments coincide with increasing searches for novel amine scaffolds and pharmacophore elements in drug discovery databases.

Environmental and regulatory aspects of (3-Methoxy-4-methylphenyl)methanamine Hydrochloride production emphasize waste minimization and responsible disposal practices. Manufacturers implement closed-loop systems to recover solvents and byproducts, aligning with green chemistry principles. These sustainable approaches respond to the pharmaceutical industry's focus on environmental stewardship and corporate responsibility initiatives.

Future research directions for CAS 1190000-43-1 may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's reactive amine group offers opportunities for creating prodrug formulations or diagnostic conjugates. Such applications could leverage current trends in precision medicine and theranostic development, addressing frequently searched topics in pharmaceutical sciences.

Quality assurance protocols for (3-Methoxy-4-methylphenyl)methanamine Hydrochloride involve rigorous spectroscopic verification and chromatographic purity assessments. Analytical methods development focuses on detecting trace impurities that might affect biological activity or material performance. These quality standards meet the requirements of both academic researchers and industrial users who depend on consistent compound characteristics.

The scientific literature contains numerous references to 1190000-43-1 in synthetic methodology papers and structure-activity relationship studies. These publications demonstrate the compound's utility as a versatile intermediate and its role in elucidating molecular recognition patterns. Such fundamental research contributes to broader understanding in chemical biology and drug design principles.

Supply chain considerations for (3-Methoxy-4-methylphenyl)methanamine Hydrochloride highlight the importance of reliable sourcing and technical documentation. Researchers increasingly seek suppliers who provide comprehensive certificates of analysis and safety data sheets, reflecting the compound's use in regulated environments. These requirements mirror broader trends toward transparent supply chains in specialty chemicals.

In conclusion, (3-Methoxy-4-methylphenyl)methanamine Hydrochloride (CAS No. 1190000-43-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and derivatization potential continue to attract research interest, particularly in pharmaceutical development and materials science. As synthetic methodologies advance and application areas expand, this compound is poised to maintain its relevance in cutting-edge research and industrial innovation.